3-(2-Ethoxyphenyl)benzoic acid
Overview
Description
3-(2-Ethoxyphenyl)benzoic acid is a chemical compound with the CAS Number: 1432677-63-8 . It has a molecular weight of 242.27 . The IUPAC name for this compound is 2’-ethoxy [1,1’-biphenyl]-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for 3-(2-Ethoxyphenyl)benzoic acid is1S/C15H14O3/c1-2-18-14-9-4-3-8-13 (14)11-6-5-7-12 (10-11)15 (16)17/h3-10H,2H2,1H3, (H,16,17) . This code represents the molecular structure of the compound. Unfortunately, a detailed molecular structure analysis is not available in the search results. It is stored at room temperature . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.
Scientific Research Applications
Pharmacology: Peroxisome Proliferator-Activated Receptor Agonists
3-(2-Ethoxyphenyl)benzoic acid derivatives have been studied for their potential pharmacological activities. Some derivatives, such as 2-cyanoprop-2-yl 3-phenoxybenzoate, exhibit agonist activity for peroxisome proliferator-activated receptor γ (PPAR-γ) . This receptor plays a crucial role in the regulation of adipogenesis, metabolic processes, and insulin sensitivity. The activation of PPAR-γ by these derivatives could be beneficial in the treatment of conditions like diabetes and obesity.
Biochemistry: Antioxidant Properties
Benzoic acid derivatives, including 3-(2-Ethoxyphenyl)benzoic acid, are known for their antioxidant properties. They play a significant role in the biosynthesis of phenolic compounds, which are crucial antioxidants in foods . Understanding the biochemical pathways and the role of these antioxidants can lead to the development of healthier food options and dietary supplements.
Agriculture: Soil Amendment and Plant Health
In agriculture, benzoic acid and its derivatives are used to improve soil structure and fertility, which can lead to increased crop yields . Their antifungal and antibacterial properties also help in protecting agricultural crops from pests, making them valuable for sustainable farming practices.
Environmental Science: Soil Microbial Community Structure
The addition of benzoic acid to soil can significantly alter its physicochemical properties and microbial community structure . This has implications for environmental science, as it can affect plant growth and soil health. Understanding these effects is crucial for managing ecosystems and agricultural lands.
Analytical Chemistry: Detection of Phenolic Antioxidants
In analytical chemistry, 3-(2-Ethoxyphenyl)benzoic acid can be part of the study for the development of electrochemical sensors for the detection of phenolic antioxidants . These sensors are important for determining the presence of antioxidants in various samples, which is essential for quality control in the food and pharmaceutical industries.
Safety and Hazards
The safety information for 3-(2-Ethoxyphenyl)benzoic acid indicates that it may cause skin irritation, serious eye damage, and may be harmful to aquatic life . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Mechanism of Action
Target of Action
Benzoic acid derivatives, which include 3-(2-ethoxyphenyl)benzoic acid, are known to interact with various biological targets .
Mode of Action
Benzoic acid derivatives are known to participate in various chemical reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, which can influence its interaction with its targets .
Biochemical Pathways
Phenolic compounds, which include benzoic acid derivatives, are known to be involved in various metabolic pathways . These pathways can lead to the formation of different metabolites, which can have various downstream effects.
Pharmacokinetics
It is known that the adme properties of most drugs, including benzoic acid derivatives, strongly depend on their ability to pass through membranes via simple diffusion .
Result of Action
Benzoic acid derivatives are known to have various biological activities such as antifungal, antimicrobial, and anti-inflammatory effects .
Action Environment
The action, efficacy, and stability of 3-(2-Ethoxyphenyl)benzoic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, which can influence its ability to pass through membranes . Additionally, the presence of other substances in the environment can also affect the compound’s action .
properties
IUPAC Name |
3-(2-ethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-2-18-14-9-4-3-8-13(14)11-6-5-7-12(10-11)15(16)17/h3-10H,2H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQMSMOIKWTZWGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2=CC(=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Ethoxyphenyl)benzoic acid | |
CAS RN |
1432677-63-8 |
Source
|
| Record name | 3-(2-ethoxyphenyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,3-dimethyl-5-(4-methyl-1,4-diazepan-1-yl)-1H-pyrazol-4-yl]methanamine](/img/structure/B1453854.png)
![2-({1-[4-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetic acid](/img/structure/B1453856.png)
![2-{[(4-Chlorophenyl)methyl]amino}-3-methylbutanoic acid hydrochloride](/img/structure/B1453862.png)
![4-[4-(2-Methylpropyl)benzoyl]piperidine hydrochloride](/img/structure/B1453863.png)
![N-[2-(furan-2-yl)ethyl]acetamide](/img/structure/B1453868.png)
